Cas no 23661-35-0 (b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate))

• Product Name: b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate)
• CAS No: 23661-35-0
• MF: C₁₄H₂₀O₈S
• MW: 348.368803977966
• CID: 239988
• PubChem ID: 21770301
• Update Time: 2025-04-19

b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate) Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranoside, methyl,6-(4-methylbenzenesulfonate)
• Glucopyranoside,methyl, 6-p-toluenesulfonate, b-D- (8CI)
• SCHEMBL14906758
• METHYL 6-O-TOSYL-BETA-D-GLUCOPYRANOSIDE
• 23661-35-0

• Inchi： 1S/C14H20O8S/c1-8-3-5-9(6-4-8)23(18,19)21-7-10-11(15)12(16)13(17)14(20-2)22-10/h3-6,10-17H,7H2,1-2H3/t10-,11-,12+,13-,14-/m1/s1
• InChI Key： DBMMVDKCWRGJEG-RKQHYHRCSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC[C@@H]1[C@H]([C@@H]([C@H]([C@H](OC)O1)O)O)O

Computed Properties

• Exact Mass: 348.088
• Monoisotopic Mass: 348.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 468
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 131A^2
• XLogP3: -0.6